5-(3-Amino-3-carboxypropylthio)pentanoic acid

• CAS No.: 88096-02-0
• Product Name: 5-(3-Amino-3-carboxypropylthio)pentanoic acid
• Molecular Formula: C9H17NO4S
• Molecular Weight: 235.3 g/mol
• IUPAC Name: 5-(3-amino-3-carboxypropyl)sulfanylpentanoic acid
• Standard InChI: InChI=1S/C9H17NO4S/c10-7(9(13)14)4-6-15-5-2-1-3-8(11)12/h7H,1-6,10H2,(H,11,12)(H,13,14)
• Standard InChIKey: BMONDXDFXRPNKQ-UHFFFAOYSA-N
• SMILES: C(CCSCCC(C(=O)O)N)CC(=O)O
• Canonical SMILES: C(CCSCCC(C(=O)O)N)CC(=O)O
• Appearance: Solid powder
• Description: CBHcy is an inhibitor of human betaine-homocysteine S-methyltransferase (BHMT).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (R,S)-5-(3-amino-3-carboxy-propylsulfanyl)-pentanoic acid; 5-(3-amino-3-carboxypropylsulfanyl)pentanoic acid; 5-ACPS-C5 acid
• Reference: 1: Strakova J, Gupta S, Kruger WD, Dilger RN, Tryon K, Li L, Garrow TA. Inhibition of betaine-homocysteine S-methyltransferase in rats causes hyperhomocysteinemia and reduces liver cystathionine β-synthase activity and methylation capacity. Nutr Res. 2011 Jul;31(7):563-71. doi: 10.1016/j.nutres.2011.06.004. PubMed PMID: 21840473; PubMed Central PMCID: PMC3156413.; 2: Strakova J, Williams KT, Gupta S, Schalinske KL, Kruger WD, Rozen R, Jiracek J, Li L, Garrow TA. Dietary intake of S-(alpha-carboxybutyl)-DL-homocysteine induces hyperhomocysteinemia in rats. Nutr Res. 2010 Jul;30(7):492-500. doi: 10.1016/j.nutres.2010.06.017. PubMed PMID: 20797482; PubMed Central PMCID: PMC2929918.; 3: Collinsova M, Strakova J, Jiracek J, Garrow TA. Inhibition of betaine-homocysteine S-methyltransferase causes hyperhomocysteinemia in mice. J Nutr. 2006 Jun;136(6):1493-7. PubMed PMID: 16702310.; 4: Miller CM, Szegedi SS, Garrow TA. Conformation-dependent inactivation of human betaine-homocysteine S-methyltransferase by hydrogen peroxide in vitro. Biochem J. 2005 Dec 15;392(Pt 3):443-8. PubMed PMID: 16038618; PubMed Central PMCID: PMC1316282.; 5: Castro C, Gratson AA, Evans JC, Jiracek J, Collinsová M, Ludwig ML, Garrow TA. Dissecting the catalytic mechanism of betaine-homocysteine S-methyltransferase by use of intrinsic tryptophan fluorescence and site-directed mutagenesis. Biochemistry. 2004 May 11;43(18):5341-51. PubMed PMID: 15122900.
• PubChem Compound: 3518587
• Last Modified: Nov 11 2021